Pyridoxine hydrochloride

Description

Pyridoxine hydrochloride is a form of vitamin B6 commonly found in food and used as a dietary supplement . As a supplement, it serves to treat and prevent vitamin B6 deficiency . It is also used to treat certain metabolic disorders, sideroblastic anemia, pyridoxine-dependent epilepsy, side effects or complications of isoniazid use, and certain types of mushroom poisoning . Isoniazid is an antibiotic for tuberculosis, and pyridoxine can alleviate the numbness that can result as a side effect . Because of its chemical stability, pyridoxine hydrochloride is the form most commonly given as a vitamin B6 dietary supplement .

Vitamin B6 is a water-soluble vitamin that is essential for many biological systems in the body . The term Vitamin B6 is a collective term for pyridoxine, pyridoxal, and pyridoxamine, and their phosphorylated derivatives, pyridoxine 5'-phosphate, pyridoxal 5'-phosphate and pyridoxamine 5'-phosphate . Although all six of these compounds should technically be referred to as vitamin B6, the term vitamin B6 is commonly used interchangeably with just one of them, pyridoxine . Vitamin B6 is needed to maintain the health of nerves, skin, and red blood cells . It plays a vital role as a coenzyme for the synthesis of amino acids, neurotransmitters, sphingolipids, and aminolevulinic acid .

Another use of Pyridoxine is in combination with doxylamine for the treatment of nausea and vomiting during pregnancy . Pyridoxine helps restore vitamin B6 levels in the body, addressing deficiencies and related conditions such as peripheral neuritis (nerve damage) . It is available for oral and injection administration .

• CAS No.: 58-56-0
• Product Name: Pyridoxine hydrochloride
• Molecular Formula: C8H11NO3.ClH; C8H12ClNO3
• Molecular Weight: 205.64 g/mol
• IUPAC Name: 4,5-bis(hydroxymethyl)-2-methylpyridin-3-ol;hydrochloride
• Standard InChI: InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H
• Standard InChIKey: ZUFQODAHGAHPFQ-UHFFFAOYSA-N
• SMILES: CC1=[NH+]C=C(C(=C1O)CO)CO.[Cl-]
• Canonical SMILES: CC1=NC=C(C(=C1O)CO)CO.Cl
• Synonyms: Pyridoxin; Pyridoxine; Pyridoxine Hydrochloride; Pyridoxol; Pyridoxol Hydrochloride; Rodex
• Reference: Hoegl et al. Mining the cellular inventory of pyridoxal phosphate-dependent enzymes with functionalized cofactor mimics. Nature Chemistry, doi: 10.1038/s41557-018-0144-2, published online 8 October 2018
• PubChem Compound: 6019
• Last Modified: Sep 13 2023